Cas no 409114-47-2 (Benzene,1-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)-)

Benzene,1-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)- structure
409114-47-2 structure
Product Name:Benzene,1-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)-
CAS No:409114-47-2
MF:C8H3F6NO3
MW:275.104743242264
MDL:MFCD04972943
CID:326288
PubChem ID:17959350
Update Time:2025-04-19

Benzene,1-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)-
    • 1-Nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)benzene
    • 1-NITRO-4-TRIFLUOROMETHOXY-2-TRIFLUOROMETHYL-BENZENE
    • 2-Nitro-5-(trifluoroMethoxy)benzotrifluoride
    • 3,5-BIS(TRIFLUOROMETHYL)-2-HYDROXYNITROBENZENE
    • MFCD04972943
    • A825341
    • XAQJJGVATOEXOA-UHFFFAOYSA-N
    • 409114-47-2
    • DTXSID30591754
    • FT-0644593
    • SCHEMBL3717453
    • AKOS016016484
    • MDL： MFCD04972943
    • Inchi： 1S/C8H3F6NO3/c9-7(10,11)5-3-4(18-8(12,13)14)1-2-6(5)15(16)17/h1-3H
    • InChI Key： XAQJJGVATOEXOA-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C=CC=1[N+](=O)[O-])OC(F)(F)F)(F)F

Computed Properties

  • Exact Mass: 275.00200
  • Monoisotopic Mass: 275.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 55A^2

Experimental Properties

  • Density: 1.57
  • Boiling Point: 234.9°C at 760 mmHg
  • Flash Point: 95.8°C
  • Refractive Index: 1.426
  • PSA: 55.05000
  • LogP: 4.03540

Benzene,1-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)- Security Information

Benzene,1-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)- Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Benzene,1-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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AB256451-2g
2-Nitro-5-(trifluoromethoxy)benzotrifluoride, 98%; .
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 €280.00 2025-04-18
abcr
AB256451-5g
2-Nitro-5-(trifluoromethoxy)benzotrifluoride, 98%; .
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AB256451-10g
2-Nitro-5-(trifluoromethoxy)benzotrifluoride, 98%; .
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Benzene,1-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:409114-47-2)Benzene,1-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)-
Order Number:A825341
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):763.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:409114-47-2)Benzene,1-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)-
A825341
Purity:99%
Quantity:1g
Price ($):763.0
Email